molecular formula C13H18O4S B8491796 2,2-Dimethyl-3-oxobutyl 4-methylbenzene-1-sulfonate CAS No. 24706-89-6

2,2-Dimethyl-3-oxobutyl 4-methylbenzene-1-sulfonate

Cat. No.: B8491796
CAS No.: 24706-89-6
M. Wt: 270.35 g/mol
InChI Key: MBHAECOJQDURCO-UHFFFAOYSA-N
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Description

2,2-Dimethyl-3-oxobutyl 4-methylbenzene-1-sulfonate is a useful research compound. Its molecular formula is C13H18O4S and its molecular weight is 270.35 g/mol. The purity is usually 95%.
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Properties

CAS No.

24706-89-6

Molecular Formula

C13H18O4S

Molecular Weight

270.35 g/mol

IUPAC Name

(2,2-dimethyl-3-oxobutyl) 4-methylbenzenesulfonate

InChI

InChI=1S/C13H18O4S/c1-10-5-7-12(8-6-10)18(15,16)17-9-13(3,4)11(2)14/h5-8H,9H2,1-4H3

InChI Key

MBHAECOJQDURCO-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)OCC(C)(C)C(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

47.6 g (0.25 mol) of 4-toluenesulphonyl chloride were dissolved in 100 ml of chloroform, 35 g (0.3 mol) of 2,2-dimethyl-1-hydroxy-butan-3-one were added, and 40 ml (0.5 mol) of pyridine were added dropwise at 0° to 50° C. The reaction mixture was subsequently stirred at room temperature for 15 hours and poured on to 200 g of ice and 70 ml of concentrated hydrochloric acid and the organic phase was separated off, rinsed three times with 200 ml of water each time, dried over sodium sulphate and concentrated. The residue was taken up in 100 ml of petroleum ether, whereupon the end product crystallized out. 46 g (71% of theory) of 2,2-dimethyl-1-tosyloxy-butan-3-one were obtained as colorless crystals of melting point 49° to 52° C. ##STR815##
Quantity
47.6 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
35 g
Type
reactant
Reaction Step Two
Quantity
40 mL
Type
reactant
Reaction Step Three
[Compound]
Name
ice
Quantity
200 g
Type
reactant
Reaction Step Four
Quantity
70 mL
Type
reactant
Reaction Step Four

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